Cas no 874788-28-0 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 874788-28-0
• MF: C₁₉H₂₈N₂O₅S₂
• MW: 428.566022872925
• CID: 5882460
• PubChem ID: 16268994
• Update Time: 2025-10-30

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-ethyl-4-[(4-methyl-1-piperidinyl)sulfonyl]-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• AB00679575-01
• N-(1,1-dioxothiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CHEMBL1515339
• MLS001234888
• HMS1732F20
• SMR000811055
• Z30709609
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
• HMS3037O08
• AB00679575-06
• AKOS024659337
• F2545-0346
• 874788-28-0
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C19H28N2O5S2/c1-3-21(17-10-13-27(23,24)14-17)19(22)16-4-6-18(7-5-16)28(25,26)20-11-8-15(2)9-12-20/h4-7,15,17H,3,8-14H2,1-2H3
• InChI Key： LYJUWEWDPMHXSB-UHFFFAOYSA-N
• SMILES： C(N(CC)C1CCS(=O)(=O)C1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 428.14396435g/mol
• Monoisotopic Mass: 428.14396435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 662.6±65.0 °C(Predicted)
• pka: -2.15±0.20(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-N-Ethyl-4-(4-Methylpiperidin-1-Yl)Sulfonylbenzamide: A Comprehensive Overview

The compound N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide with CAS No. 874788-28-0 is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug development, particularly in the design of bioactive molecules. The structure of this compound is characterized by a benzamide core, which is further substituted with a sulfonyl group and a thiolane moiety, making it a unique entity in the realm of organic chemistry.

Recent studies have highlighted the importance of sulfonyl-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The sulfonyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the thiolane ring, also known as a tetrahydrothiophene ring, contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug delivery systems.

The synthesis of N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. Furthermore, its ability to penetrate cellular membranes suggests its potential utility in treating conditions where membrane permeability is a critical factor.

One of the most intriguing aspects of this compound is its versatility in chemical modifications. By altering substituents on the benzamide core or modifying the thiolane ring, chemists can fine-tune its properties for specific applications. For example, introducing electron-withdrawing groups can enhance its binding affinity to target proteins, while increasing the size of the substituents can improve its selectivity.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have emphasized the importance of green chemistry principles in the development of such compounds, ensuring that their production processes are sustainable and environmentally friendly.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-ethyl-4-(4-methylpiperidin-1-yllsulfonylbenzamide (CAS No. 874788-28) represents a significant advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with its favorable pharmacokinetic properties and biological activity, positions it as a valuable tool for researchers across various disciplines.